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Compound of Interest

Compound Name: Biotin-PEG4-Amide-C6-Azide

Cat. No.: B2396260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling procedures for
Biotin-PEG4-Amide-C6-Azide (CAS No. 1006592-62-6), a heterobifunctional linker widely
utilized in bioconjugation, click chemistry, and the development of Proteolysis Targeting
Chimeras (PROTACS). Given the absence of a comprehensive Safety Data Sheet (SDS) for
this specific compound, this guide synthesizes available data from suppliers and information
from the SDS of a structurally similar compound, Biotin-PEG4-Azide.

Compound Identification and Properties

Biotin-PEG4-Amide-C6-Azide is a molecule that incorporates a biotin moiety for strong
binding to avidin or streptavidin, a polyethylene glycol (PEG4) spacer to enhance solubility and
reduce steric hindrance, and a terminal azide group for covalent ligation via click chemistry.[1]

[2]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 1006592-62-6 [3]
Molecular Formula C27H49N707S [4]
Molecular Weight 615.79 g/mol [4]
White to light yellow powder or
Appearance [5]
lump
Purity Typically >95% (HPLC) [1][6]

N-(6-azidohexyl)-1-(5-
((3aS,4S,6aR)-2-
oxohexahydro-1H-thieno[3,4-

IUPAC Name o [3]
d]imidazol-4-
yl)pentanamido)-3,6,9,12-

tetraoxapentadecan-15-amide

Hazard Identification and Safety Precautions

While a specific SDS for Biotin-PEG4-Amide-C6-Azide is not publicly available, an SDS for
the related compound Biotin-PEG4-Azide (CAS RN: 1309649-57-7) states that it is not
classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008.
However, as with all laboratory chemicals, appropriate precautions should be taken. The
primary hazards are associated with the azide functional group, which can be reactive, and the
potential for inhalation or skin contact with the powdered form.

General Handling Precautions:
» Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

o Ensure adequate ventilation, using a local exhaust system if possible, to prevent dust

dispersion.
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» Wash hands thoroughly after handling.

 Install and have ready access to a safety shower and eye bath.
Storage and Stability

Proper storage is crucial to maintain the integrity of the compound.

Table 2: Storage and Handling Recommendations

Condition Recommendation Source

-20°C is widely recommended
Storage Temperature [1][71(8]
for long-term storage.

Store in a tightly sealed
container, in a dry

Powder Storage environment, away from light.
[1][6] May be kept under an

inert gas.

In Solvent -80°C for up to 1 year. [4]

Typically shipped at ambient

Shippin 4][6
PPing temperature or with blue ice. L41ie]

Stable for at least two to three
Stability years when stored as a [4107]
powder at -20°C.

Experimental Protocols and Applications

This compound is primarily used for bioconjugation via "click chemistry." The azide group
reacts with terminal alkynes in a copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or
with strained cyclooctynes in a strain-promoted azide-alkyne cycloaddition (SPAAC) to form a
stable triazole linkage.[9][10] This allows for the specific labeling of proteins, nucleic acids, and
other biomolecules.[2][10] It is also a key component in the synthesis of PROTACSs, where it
serves as a linker between a ligand for a target protein and a ligand for an E3 ubiquitin ligase.

[4119]
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General Experimental Workflow:

The following diagram illustrates a typical workflow for a bioconjugation experiment using
Biotin-PEG4-Amide-C6-Azide.

Experimental Workflow: Bioconjugation with Biotin-PEG4-Amide-C6-Azide

Preparation
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(e.g., in DMSO) Biomolecule
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Purify
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Purify Biotinylated Product
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Analysis & Application

Confirm Conjugation
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Click to download full resolution via product page
Caption: A typical experimental workflow for bioconjugation.

Safe Handling and Disposal Workflow

The following diagram outlines the key stages for the safe handling of Biotin-PEG4-Amide-C6-
Azide from receipt to disposal.
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Safe Handling Workflow for Biotin-PEG4-Amide-C6-Azide
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Disposal:

Dispose of waste according
to institutional and local regulations.
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Caption: A logical workflow for the safe handling of the compound.

First Aid Measures
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Based on general laboratory safety for non-hazardous powders:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Take off contaminated clothing immediately. Rinse the affected skin area with
plenty of water.

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do. Continue rinsing and seek medical advice if irritation persists.

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if you feel
unwell.

Spill and Leak Procedures

o Personal Precautions: Wear suitable protective equipment and avoid inhalation of dust.

» Containment and Cleaning: Prevent the product from entering drains. Pick up the material
mechanically without creating dust and place it in a suitable container for disposal.

This guide is intended for research purposes only and should be used in conjunction with your
institution's specific safety protocols. Always consult with your institution's Environmental
Health and Safety (EHS) department for detailed guidance on handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Biotin-PEG4-Amide-C6-Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2396260#safety-data-sheet-for-biotin-peg4-amide-
c6-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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